Cas no 73771-61-6 (N-phenyl-N-(phenylcarbamoyl)glycine)

• Product Name: N-phenyl-N-(phenylcarbamoyl)glycine
• CAS No: 73771-61-6
• MF: C₁₅H₁₄N₂O₃
• MW: 270.283263683319
• CID: 1762270
• PubChem ID: 52422
• Update Time: 2025-04-21

N-phenyl-N-(phenylcarbamoyl)glycine Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-Diphenylureido)acetic acid
• 2-[N-(phenylcarbamoyl)anilino]acetic acid
• Acetic acid, 2-(1,3-diphenylureido)-
• DTXSID90224152
• 73771-61-6
• BRN 2748972
• N,N'-Diphenyl-N'-carboxymethylurea
• CARBANILIDE, N-CARBOXYMETHYL-
• N-phenyl-N-(phenylcarbamoyl)glycine

• Inchi： 1S/C15H14N2O3/c18-14(19)11-17(13-9-5-2-6-10-13)15(20)16-12-7-3-1-4-8-12/h1-10H,11H2,(H,16,20)(H,18,19)
• InChI Key： JUMUUQMEDABRGJ-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=CC=1)N(CC(=O)O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 270.10044231g/mol
• Monoisotopic Mass: 270.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 69.6Ų